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Compound of Interest

Compound Name: TIK-301

Cat. No.: B1675577 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like TIK-301 are paramount for maintaining a safe and

compliant laboratory environment. This guide provides essential, step-by-step procedures for

the safe disposal of TIK-301, ensuring minimal environmental impact and adherence to

standard laboratory safety protocols.

TIK-301, a chlorinated melatonin derivative, is an agonist for melatonin receptors MT1 and

MT2 and is under investigation for the treatment of sleep disorders.[1] While specific hazard

information for TIK-301 is not readily available, its parent compound, melatonin, is not

classified as a hazardous substance.[2][3][4] Therefore, the following disposal procedures are

based on guidelines for non-hazardous laboratory research chemicals.

Chemical and Physical Properties of TIK-301
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The table below summarizes the key quantitative data for TIK-301.
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Property Value

Molecular Formula C₁₄H₁₇ClN₂O₂

Molar Mass 280.75 g/mol

Appearance Light yellow powder solid

Melting Point 118 °C / 244.4 °F

Boiling Point 512.8 °C / 955 °F

Flash Point 264 °C / 507.2 °F

Ki for MT1 Receptor 0.081 nM

Ki for MT2 Receptor 0.042 nM

Source:[1][2][5]

Experimental Protocols: Disposal Procedure
The following step-by-step methodology outlines the recommended procedure for the disposal

of TIK-301.

1. Personal Protective Equipment (PPE): Before handling TIK-301, ensure you are wearing the

appropriate personal protective equipment:

Gloves: Nitrile or butyl rubber gloves should be worn.[6]

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect from potential skin contact.

2. Waste Segregation:

All solid TIK-301 waste, including contaminated consumables (e.g., weigh boats, pipette

tips), should be collected in a designated, clearly labeled, and sealed container.

Do not mix TIK-301 waste with hazardous chemical waste.
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3. Solid Waste Disposal:

For small quantities of solid TIK-301, place the sealed container directly into the dumpster

designated for non-hazardous solid waste.[1]

Do not place solid chemical waste in standard laboratory trash cans that will be handled by

custodial staff.[1]

4. Liquid Waste Disposal:

As TIK-301 is intended for research purposes, it is unlikely to be in large liquid volumes.

However, if you have solutions containing TIK-301, they should be treated as non-hazardous

liquid waste.

With approval from your institution's Environmental Health and Safety (EHS) department,

small quantities of aqueous solutions may be poured down the sanitary sewer with copious

amounts of water.[1][7]

5. Empty Container Disposal:

Before disposing of the original TIK-301 container, ensure it is "RCRA empty" by removing all

contents.

The container label must be defaced by either removing it completely or marking through it

with a permanent marker to indicate that the container no longer holds the chemical.[1]

Once the label is defaced, the empty container can be disposed of in the regular trash.[1]

6. Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.

Wearing your full PPE, sweep up the solid material, taking care to avoid dust formation.[5]

Collect the spilled material in a sealed container for disposal as solid waste.

Clean the spill area with soap and water.
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TIK-301 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of TIK-
301 waste.
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Caption: Logical workflow for the proper disposal of TIK-301 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of TIK-301, fostering a culture of safety and environmental stewardship within their

research endeavors. Always consult your institution's specific guidelines and Environmental

Health and Safety department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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